Cas no 10142-78-6 (1-Naphthalenesulfonicacid,8-[(4-methylphenyl)amino]-5-[2-[4-[2-(5-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:2))

• Product Name: 1-Naphthalenesulfonicacid,8-[(4-methylphenyl)amino]-5-[2-[4-[2-(5-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:2)
• CAS No: 10142-78-6
• MF: C₃₇H₂₅N₅Na₂O₆S₂
• MW: 745.733847379684
• CID: 194115
• PubChem ID: 165830
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid,8-[(4-methylphenyl)amino]-5-[2-[4-[2-(5-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid,8-[(4-methylphenyl)amino]-5-[2-[4-[2-(5-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:2)
• 1-Naphthalenesulfonicacid,8-[(4-methylphenyl)amino]-5-[2-[4-[2-(5-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,so
• ACID BLACK 21
• COOMASSIE FAST BLACK G
• disodium,8-(4-methylanilino)-5-[[4-[(5-sulfonatonaphthalen-1-yl)diazenyl]naphthalen-1-yl]diazenyl]naphthalene-1-sulfonate
• 1-Naphthalenesulfonic acid, 8-((4-methylphenyl)amino)-5-((4-((5-sulfo-1-naphthalenyl)azo)-1-naphthalenyl)azo)-, disodium salt
• 1-Naphthalenesulfonic acid, 8-((4-methylphenyl)amino)-5-(2-(4-(2-(5-sulfo-1-naphthalenyl)diazenyl)-1-naphthalenyl)diazenyl)-, sodium salt (1:2)
• 8-((4-Methylphenyl)amino)-5-((4-((5-sulfo-1-naphthalenyl)azo)-1-naphthalenyl)azo)-1-naphthalene sulfonic acid, disodium salt
• Disodium 5-((4-((5-sulphonato-1-naphthyl)a
• C.I.26405
• Acid black 21 (C.I. 26405)
• disodium 5-[[4-[(5-sulphonato-1-naphthyl)azo]-1-naphthyl]azo]-8-(p-tolylamino)naphthalene-1-sulphonate
• 4-[(4-Methylphenyl)amino]-4'-[(5-sodiosulfo-1-naphthalenyl)azo][1,1'-azobisnaphthalene]-5-sulfonic acid sodium salt
• NS00044336
• Disodium 5-((4-((5-sulphonato-1-naphthyl)azo)-1-naphthyl)azo)-8-(p-tolylamino)naphthalene-1-sulphonate
• DTXSID50889584
• EINECS 233-404-2
• disodium;8-(4-methylanilino)-5-[[4-[(5-sulfonatonaphthalen-1-yl)diazenyl]naphthalen-1-yl]diazenyl]naphthalene-1-sulfonate
• 1-Naphthalenesulfonic acid, 8-[(4-methylphenyl)amino]-5-[2-[4-[2-(5-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-, sodium salt (1:2)
• 1-Naphthalenesulfonic acid, 8-[(4-methylphenyl)amino]-5-[[4-[(5-sulfo-1-naphthalenyl)azo]-1-naphthalenyl]azo]-, disodium salt
• 10142-78-6

• Inchi： 1S/C37H27N5O6S2.2Na/c1-23-15-17-24(18-16-23)38-34-22-21-33(29-11-6-14-36(37(29)34)50(46,47)48)42-41-32-20-19-31(25-7-2-3-8-26(25)32)40-39-30-12-4-10-28-27(30)9-5-13-35(28)49(43,44)45;;/h2-22,38H,1H3,(H,43,44,45)(H,46,47,48);;/q;2*+1/p-2/b40-39+,42-41+;;
• InChI Key： IQBGPEXPWQFLMJ-JJYFULIXSA-L
• SMILES： S(C1C=CC=C2C(=CC=C(C2=1)NC1C=CC(C)=CC=1)/N=N/C1=CC=C(C2C=CC=CC=21)/N=N/C1=CC=CC2=C(C=CC=C21)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 745.10400
• Monoisotopic Mass: 745.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 52
• Rotatable Bond Count: 6
• Complexity: 1400
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 193A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 192.63000
• LogP: 12.07180